Cas no 34722-35-5 (2-{(3-methylphenyl)methylsulfanyl}acetic Acid)

• Product Name: 2-{(3-methylphenyl)methylsulfanyl}acetic Acid
• CAS No: 34722-35-5
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 318069
• PubChem ID: 3727896
• Update Time: 2025-06-07

2-{(3-methylphenyl)methylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(3-methylphenyl)methyl]thio]-
• (3-METHYLBENZYL)THIO]ACETIC ACID
• [(3-methylbenzyl)sulfanyl]acetic acid
• [(3-methylbenzyl)thio]acetic acid
• MFCD05263737
• VS-01021
• 2-[(3-methylphenyl)methylsulfanyl]acetic Acid
• HMS1754N04
• 34722-35-5
• CS-0221416
• 2-((3-Methylbenzyl)thio)aceticacid
• AB01332527-02
• 2-(m-Tolylmethylsulfanyl)acetic acid
• SCHEMBL10419640
• EN300-09087
• AKOS000264401
• 2-{[(3-methylphenyl)methyl]sulfanyl}acetic acid
• NCGC00339498-01
• 2-((3-Methylbenzyl)thio)acetic acid
• Z19692175
• 2-{(3-methylphenyl)methylsulfanyl}acetic Acid

• MDL： MFCD05263737
• Inchi： 1S/C10H12O2S/c1-8-3-2-4-9(5-8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： RHZMAMPKKQBGSV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 195.04803
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 339.7°C at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.584
• PSA: 40.13